Cas no 3964-52-1 (4-Amino-2-chlorophenol)

• Product Name: 4-Amino-2-chlorophenol
• CAS No: 3964-52-1
• MF: C₆H₆ClNO
• MW: 143.570940494537
• MDL: MFCD00128891
• CID: 44621
• PubChem ID: 87562948
• Update Time: 2025-06-08

4-Amino-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chlorophenol
• 3-Chloro-4-hydroxyaniline
• 2-CHLORO-4-AMINOPHENOL
• Phenol, 4-amino-2-chloro-
• 4-Amino-2-chloro-phenol
• 2Z6ZT3B98U
• o-Chloro-p-aminophenol
• PubChem18907
• salzsaurem p-Aminophenol
• 3-chloro4-hydroxyaniline
• 4 -amino-2-chlorophenol
• KSC493S6T
• ZYZQSCWSPFLAFM-UHFFFAOYSA-N
• SBB004136
• PS-5602
• FT-0635077
• AM20060354
• SCHEMBL94042
• 4-Amino-2-chlorophenol; (3-Chloro-4-hydroxyphenyl)amine; 2-Chloro-4-aminophenol; 2-Chloro-p-aminophenol; 3-Chloro-4-hydroxyaniline; m-Chloro-p-hydroxyaniline
• SY030628
• A6624
• 2-chloro-p-aminophenol
• UNII-2Z6ZT3B98U
• Q27255841
• NS00030633
• (3-CHLORO-4-HYDROXYPHENYL)AMINE
• Z385458136
• InChI=1/C6H6ClNO/c7-5-3-4(8)1-2-6(5)9/h1-3,9H,8H
• CS-W019480
• MFCD00128891
• CHEMBL4079998
• M-CHLORO-P-HYDROXYANILINE
• FT-0611752
• BB 0246799
• 3964-52-1
• 4-Amino-2-chlorophenol, 98%
• DTXSID10192743
• AKOS005217034
• AC-7846
• EN300-54468
• 4-Amino-2-chloro-phenol;4-Amino-2-chlorophenol
• DB-020808
• DTXCID50115234
• DB-355636
• A1496
• FA64414
• 609-733-6

• MDL： MFCD00128891
• Inchi： 1S/C6H6ClNO/c7-5-3-4(8)1-2-6(5)9/h1-3,9H,8H2
• InChI Key： ZYZQSCWSPFLAFM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N)O

Computed Properties

• Exact Mass: 143.01400
• Monoisotopic Mass: 143.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: solid
• Density: 1.406
• Melting Point: 150-153 °C (lit.)
• Boiling Point: 292.7°Cat760mmHg
• Flash Point: 130.8°C
• Refractive Index: 1.65
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 46.25000
• LogP: 2.20900

4-Amino-2-chlorophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Safety Term：S26;S36
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Amino-2-chlorophenol

Recent Advances in the Research of 4-Amino-2-chlorophenol (CAS: 3964-52-1)

4-Amino-2-chlorophenol (CAS: 3964-52-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its amino and chloro functional groups, has been the subject of numerous studies due to its potential applications in drug synthesis, material science, and environmental chemistry. Recent advancements in analytical techniques and synthetic methodologies have further elucidated its properties and utility, making it a focal point for researchers aiming to develop novel therapeutic agents and functional materials.

In the context of pharmaceutical research, 4-Amino-2-chlorophenol serves as a key intermediate in the synthesis of various bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role in the development of antimicrobial agents, where derivatives of this compound exhibited potent activity against multi-drug resistant bacterial strains. The study employed computational docking and in vitro assays to demonstrate the compound's mechanism of action, particularly its interaction with bacterial enzyme targets such as DNA gyrase and topoisomerase IV.

Environmental applications of 4-Amino-2-chlorophenol have also garnered attention. Research conducted by the Environmental Science & Technology journal (2024) investigated its degradation pathways in aqueous systems using advanced oxidation processes (AOPs). The findings revealed that hydroxyl radical-based AOPs effectively break down the compound into less toxic byproducts, offering a promising solution for mitigating its environmental impact. This study underscores the importance of developing sustainable methods for handling and disposing of chemical intermediates in industrial settings.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 4-Amino-2-chlorophenol to enhance yield and purity. A paper in Organic Process Research & Development (2023) described a novel catalytic approach using palladium-based catalysts, which significantly improved the efficiency of the amination step. This advancement not only reduces production costs but also minimizes waste generation, aligning with the principles of green chemistry.

In conclusion, 4-Amino-2-chlorophenol (CAS: 3964-52-1) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span antimicrobial drug development, environmental remediation, and synthetic chemistry, with recent studies providing deeper insights into its mechanisms and potential. Future research directions may explore its use in targeted drug delivery systems and its interactions with biological macromolecules, further expanding its utility in the life sciences.